2-[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-ethanol

Specification

• Molecular Formula: C8H12ClN3O
• Molecular Weight: 201.65 g/mol
• IUPAC Name: 2-[(3-chloropyrazin-2-yl)methyl-methylamino]ethanol
• Standard InChI: InChI=1S/C8H12ClN3O/c1-12(4-5-13)6-7-8(9)11-3-2-10-7/h2-3,13H,4-6H2,1H3
• Standard InChI Key: ZKXKXRVSSQWKDV-UHFFFAOYSA-N
• SMILES: CN(CCO)CC1=NC=CN=C1Cl
• Canonical SMILES: CN(CCO)CC1=NC=CN=C1Cl

Introduction

2-[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-ethanol is a compound classified under the category of heterocyclic compounds, specifically those containing nitrogen in the ring structure. It is derived from pyrazine derivatives, which are known for their diverse biological activities. This compound has been studied extensively in the context of pharmaceutical research, particularly for its role as a protein kinase modulator.

Synthesis of 2-[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-ethanol

Reagents	Conditions	Product
3-Chloro-2-hydrazinylpyridine	Ethanol	Intermediate
2-Fluorobenzaldehyde	Ethanol	Intermediate
Further modifications	Various conditions	2-[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-ethanol

Mechanism of Action and Applications

The mechanism of action for 2-[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-ethanol primarily revolves around its role as a protein kinase modulator. Protein kinases are enzymes that play crucial roles in signal transduction pathways, affecting various cellular processes. Modulating these enzymes can have significant implications in treating diseases where these pathways are dysregulated.

Applications in Medicinal Chemistry and Pharmacology

The applications of this compound are primarily found in the fields of medicinal chemistry and pharmacology. Its potential as a therapeutic agent lies in its ability to modulate protein kinase activity, which could be beneficial in treating conditions related to abnormal kinase activity.

Field of Application	Potential Use
Medicinal Chemistry	Drug Development
Pharmacology	Therapeutic Agent

Research Findings and Future Directions

Research on 2-[(3-Chloro-pyrazin-2-ylmethyl)-methyl-amino]-ethanol is ongoing, with a focus on understanding its biological activities and optimizing its synthesis. Future studies may explore its efficacy in preclinical models and its potential for clinical development.

Challenges and Opportunities

One of the challenges in developing this compound as a therapeutic agent is ensuring its specificity and safety profile. Opportunities exist in exploring its use in combination therapies or as a lead compound for further structural optimization.

Challenges	Opportunities
Specificity and Safety	Combination Therapies, Structural Optimization